Cas no 4371-50-0 (2-(4-methylphenyl)propan-1-ol)

2-(4-methylphenyl)propan-1-ol structure
2-(4-methylphenyl)propan-1-ol structure
Product Name:2-(4-methylphenyl)propan-1-ol
CAS No:4371-50-0
MF:C10H14O
MW:150.217563152313
MDL:MFCD00036662
CID:1515847
PubChem ID:95376
Update Time:2025-10-05

2-(4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methylphenyl)propan-1-ol
    • AC1Q7BJ8
    • SureCN4492702
    • AGN-PC-00GT56
    • AC1L3U6F
    • Benzeneethanol,4-dimethyl-
    • 2-(4-tolyl)-propanol
    • (+/-)-2-(p-tolyl)-1-propanol
    • 2-(4-methylphenyl)propanol
    • 2-p-tolylpropan-1-ol
    • CTK1D6335
    • NSC5309
    • 2-(p-tolyl)-1-propanol
    • p-Cymen-9-ol
    • 2-(4-Methylphenyl)-1-propanol
    • NSC-5309
    • AKOS014316181
    • MFCD00036662
    • CHEBI:195898
    • b,4-Dimethylbenzeneethanol, 9CI
    • NSC 5309
    • beta,4-Dimethyl-Benzeneethanol
    • CS-0281249
    • p,beta-Dimethyl-Phenethyl alcohol
    • cymen-9-ol (para-)
    • starbld0027764
    • EN300-1241084
    • SCHEMBL4492702
    • Cymene-9-ol
    • DTXSID801018187
    • Phenethyl alcohol,.beta.-dimethyl-
    • 4371-50-0
    • p-Cymen-9-ol, 8CI
    • NS-01156
    • 2-(p-Tolyl)propan-1-ol
    • para-cymen-9-ol
    • MDL: MFCD00036662
    • Inchi: 1S/C10H14O/c1-8-3-5-10(6-4-8)9(2)7-11/h3-6,9,11H,7H2,1-2H3
    • InChI Key: CLFDIFDNDWRHJF-UHFFFAOYSA-N
    • SMILES: OCC(C)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 150.10452
  • Monoisotopic Mass: 150.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.979
  • Boiling Point: 215.8°Cat760mmHg
  • Flash Point: 104.2°C
  • PSA: 20.23
  • LogP: 2.09080

2-(4-methylphenyl)propan-1-ol Pricemore >>

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